N'-(2-methylcyclohexylidene)methanesulfonohydrazide

• IUPAC Name: N-[(E)-(2-methylcyclohexylidene)amino]methanesulfonamide
• InChI: InChI=1S/C8H16N2O2S/c1-7-5-3-4-6-8(7)9-10-13(2,11)12/h7,10H,3-6H2,1-2H3/b9-8+
• InChI Key: MYBKPXYOSITVRL-CMDGGOBGSA-N
• Canonical SMILES: CC1CCCCC1=NNS(=O)(=O)C
• Isomeric SMILES: CC\1CCCC/C1=N\NS(=O)(=O)C
• Molecular Formula: C8H16N2O2S
• Molecular Weight: 204.29 g/mol

Description

N'-(2-methylcyclohexylidene)methanesulfonohydrazide, also known as MMSH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MMSH is a sulfonohydrazide derivative that has a cyclohexylidene ring attached to its structure. This compound has been synthesized and studied for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N'-(2-methylcyclohexylidene)methanesulfonohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins in the target cells. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to inhibit the growth of Mycobacterium tuberculosis by targeting the cell wall biosynthesis pathway.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, such as anti-cancer, anti-tuberculosis, and anti-inflammatory activities. It has also been reported to have antioxidant and neuroprotective effects. However, the exact mechanisms underlying these effects are still under investigation.

Advantages and Limitations for Lab Experiments

N'-(2-methylcyclohexylidene)methanesulfonohydrazide has several advantages for use in lab experiments, such as its ease of synthesis, stability, and versatility. It can be easily modified to introduce different functional groups or to optimize its properties for specific applications. However, this compound also has some limitations, such as its low solubility in water and some organic solvents, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N'-(2-methylcyclohexylidene)methanesulfonohydrazide, including the development of more efficient synthesis methods, the investigation of its mechanism of action, and the exploration of its potential applications in different fields. Some possible future directions include:
1. Synthesis of this compound derivatives with improved properties, such as higher solubility, better bioavailability, and increased selectivity for specific targets.
2. Investigation of the molecular targets of this compound and the pathways involved in its anti-cancer and anti-tuberculosis activities.
3. Exploration of the potential applications of this compound in other fields, such as catalysis, energy storage, and environmental remediation.
4. Development of new analytical methods for the detection and quantification of this compound and its derivatives in biological and environmental samples.
5. Evaluation of the safety and toxicity of this compound and its derivatives in vivo and in vitro, to ensure their suitability for use in various applications.
Conclusion:
In conclusion, this compound is a sulfonohydrazide derivative that has gained significant attention in scientific research due to its unique properties and potential applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is needed to fully understand its properties and potential applications in various fields.

Synthesis Methods

The synthesis of N'-(2-methylcyclohexylidene)methanesulfonohydrazide involves the reaction between 2-methylcyclohexanone and methanesulfonylhydrazide in the presence of a catalytic amount of acetic acid. The reaction proceeds through the formation of an intermediate, which is then converted to the final product by the elimination of water. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction temperature, time, and reactant ratio.

Scientific Research Applications

N'-(2-methylcyclohexylidene)methanesulfonohydrazide has been investigated for its potential applications in various scientific fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of various diseases, such as cancer and tuberculosis. In material science, this compound has been used as a precursor for the synthesis of metal-organic frameworks (MOFs) and other functional materials. In analytical chemistry, this compound has been employed as a derivatizing reagent for the analysis of amino acids and other biomolecules.